Cas no 2172442-71-4 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid
• CAS No: 2172442-71-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6062719
• PubChem ID: 165563490
• Update Time: 2025-10-28

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid
• EN300-1546744
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]oxy}acetic acid
• 2172442-71-4

• Inchi： 1S/C25H28N2O6/c1-25(2,23(30)27-33-21(22(28)29)15-11-12-15)14-26-24(31)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： WTNFCLIYZGREDJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid

Introduction to 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid (CAS No. 2172442-71-4)

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid, identified by its CAS number 2172442-71-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid is meticulously designed to facilitate its role as a building block in the synthesis of more complex pharmacological agents. The cyclopropyl moiety, known for its stability and rigidity, contributes to the overall conformational stability of the molecule. This feature is particularly advantageous in drug design, where maintaining structural integrity is crucial for optimal biological activity.

The amide linkage in the compound's structure is another critical feature. Amides are widely recognized for their role in biological systems and are frequently incorporated into bioactive molecules due to their ability to enhance solubility and metabolic stability. In this context, the amide group in 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid serves as a versatile intermediate for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

The Fmoc protecting group is particularly noteworthy, as it is commonly used in peptide synthesis to shield amino groups during coupling reactions. The presence of this group in CAS No. 2172442-71-4 suggests potential applications in the synthesis of peptidomimetics or other protein-targeting agents. The fluorenylmethoxycarbonyl moiety not only provides stability but also enhances the compound's compatibility with various synthetic protocols used in pharmaceutical manufacturing.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies have indicated that compounds with similar structural motifs to CAS No. 2172442-71-4 exhibit promising interactions with biological targets such as enzymes and receptors. These interactions are often mediated by the compound's ability to fit into specific binding pockets within the target molecule, a phenomenon known as "lock-and-key" binding.

The cyclopropyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzyme-substrate interactions. This property makes CAS No. 2172442-71-4 an attractive candidate for developing inhibitors targeting enzymes involved in critical metabolic pathways. Such inhibitors could potentially be used in the treatment of various diseases, including metabolic disorders and cancer.

Furthermore, the amide linkage and Fmoc protecting group provide opportunities for further derivatization, allowing researchers to explore a wide range of analogs with tailored properties. For instance, modifications to the side chains of the amino acid derivative could lead to enhanced solubility or improved pharmacokinetic profiles. Similarly, removal or modification of the Fmoc group could unlock new synthetic pathways for constructing more complex molecules.

The fluorenylmethoxycarbonyl moiety also offers advantages in terms of analytical detection. Fluorene derivatives are known for their strong fluorescence properties, which can be exploited for high-throughput screening (HTS) applications. This allows researchers to rapidly assess the biological activity of large libraries of compounds, including derivatives of CAS No. 2172442-71-4, thereby accelerating the drug discovery process.

In conclusion, CAS No. 2172442-71-4, or 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidooxy}acetic acid, represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups makes it a versatile intermediate for further chemical manipulation, while its predicted biological activity suggests potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to exploit its structural features, this compound is poised to play an important role in future drug development efforts.